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Compound of Interest

Compound Name: Tolclofos-methyl

Cat. No.: B1682977 Get Quote

Application Notes and Protocols for Tolclofos-
methyl
Introduction

Tolclofos-methyl is a non-systemic organophosphorus fungicide with a protective and curative

contact action.[1][2] It is primarily used to control soil-borne diseases caused by pathogens

such as Rhizoctonia solani, Typhula incarnata, and Corticium rolfsii.[3] Its mode of action is the

inhibition of phospholipid biosynthesis, which disrupts fungal cell membrane formation.[3][4][5]

These application notes provide detailed protocols for the preparation and use of Tolclofos-
methyl in laboratory settings, including the preparation of standard solutions and

methodologies for residue analysis and fungicide efficacy screening.

Physicochemical Properties of Tolclofos-methyl
A summary of the key physicochemical properties of Tolclofos-methyl is presented below.

This data is essential for accurate preparation of solutions and for understanding its

environmental behavior.
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Property Value Source

Chemical Name (IUPAC)
O-2,6-dichloro-p-tolyl O,O-

dimethyl phosphorothioate
[4][6]

CAS Number 57018-04-9 [6]

Molecular Formula C₉H₁₁Cl₂O₃PS [6]

Molecular Weight 301.13 g/mol [3]

Physical Form White crystalline solid [3][6]

Melting Point 78-80 °C [6][7]

Vapor Pressure
1.84 x 10⁻³ Pa (1.38 x 10⁻⁵

mm Hg) at 24.8 °C
[6]

Water Solubility 1.10 ± 0.08 mg/L at 25 °C [6]

log Kow (Octanol/Water) 4.56 [3][7]

Stability

Stable under normal storage

conditions.[3][6] Hydrolysis

half-life is dependent on pH

and temperature, ranging from

50-126 days at 20-25°C.[4]

Application Note 1: Preparation of Standard
Solutions
Accurate preparation of standard solutions is critical for quantitative analysis, bioassays, and

other laboratory experiments. Tolclofos-methyl is sparingly soluble in water but readily soluble

in organic solvents like acetone and toluene.[3]

Experimental Protocol: Stock and Working Solution
Preparation
1. Materials:

Tolclofos-methyl analytical standard (purity ≥96%)[1]
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Acetone (HPLC or Glass Distilled Grade)[8]

Toluene (HPLC or Glass Distilled Grade)[8]

10 mL volumetric flasks (Class A)

Analytical balance (readable to 0.01 mg)

Micropipettes and sterile tips

Glass storage vials with PTFE-lined caps

2. Procedure for 1000 µg/mL Primary Stock Solution:

Accurately weigh approximately 10 mg of Tolclofos-methyl analytical standard (corrected

for purity) into a 10 mL volumetric flask.[8]

Add a small volume of acetone (approx. 5 mL) to dissolve the solid. Use an ultrasonic bath

for approximately 5 minutes to ensure complete dissolution.[9]

Once dissolved, dilute to the 10 mL mark with acetone.[8]

Cap the flask and invert several times to ensure a homogenous solution.

Transfer the solution to a labeled glass vial.

Storage: Store the primary stock solution in the dark at or below -20°C. The solution is stable

for at least one month under these conditions.[8]

3. Procedure for Intermediate and Working Solutions:

For Fortification/Bioassays (Acetone Dilutions):

Prepare intermediate stock solutions by serially diluting the 1000 µg/mL primary stock with

acetone.[8] For example, to make a 100 µg/mL solution, transfer 1 mL of the primary stock

into a 10 mL volumetric flask and dilute to volume with acetone.
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Prepare final working solutions for fortifying samples (e.g., soil or water) or for use in

bioassays at the required concentrations by further dilution with acetone.[8]

For GC/MS Calibration (Toluene Dilutions):

Prepare a 100 µg/mL intermediate solution by diluting the primary stock solution with

toluene.[8]

Serially dilute this intermediate solution with toluene to produce a range of calibration

standards. A typical range for residue analysis is 0.01 to 0.50 µg/mL.[8]

Storage: Store intermediate and working solutions in glass at or below 10°C when not in

use. Allow solutions to warm to room temperature before use.[8]

Workflow for Standard Solution Preparation

Primary Stock Preparation

Working Solution Preparation

1. Weigh ~10mg
Tolclofos-methyl

2. Dissolve in Acetone
(10 mL Volumetric Flask)

3. Store at -20°C
(1000 µg/mL Stock)

4. Perform Serial Dilutions
from Primary Stock

5a. Dilute with Toluene
for GC/MS Calibration
(e.g., 0.01-0.5 µg/mL)

Analytical Use

5b. Dilute with Acetone
for Fortification/Bioassays

Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Tolclofos-methyl standard solutions.
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Application Note 2: Protocol for Residue Analysis in
Soil by GC/MS
This protocol details a validated method for the determination of Tolclofos-methyl residues in

soil, adapted from environmental chemistry methods.[8][10] The method involves solvent

extraction, clean-up by Gel Permeation Chromatography (GPC), and quantification by Gas

Chromatography with Mass Spectrometry (GC/MS). The Limit of Quantification (LOQ) for this

method is typically 0.01 mg/kg.[10]

Experimental Protocol: Soil Residue Analysis
1. Materials:

Soil sample (approx. 50 g)

Acetone/water extraction solvent

Dichloromethane (DCM)

Toluene

Anhydrous sodium sulfate

Buchner funnel and filter paper

Separatory funnel

Rotary evaporator

GPC system with Bio-Beads S-X3[8]

GC/MS system with a suitable capillary column (e.g., DB-5MS)[10]

2. Sample Extraction:

Weigh 50 g of soil into a 500 mL glass jar.[10]
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Add 100 mL of water (adjusted for soil moisture content) and allow to stand for 10 minutes.

[8]

Add 200 mL of acetone and shake vigorously for 10 minutes.[8]

Filter the extract through a No. 1 filter paper in a Buchner funnel.[8]

Transfer the filtrate to a separatory funnel, add sodium chloride, and shake.

Partition the extract with 100 mL of dichloromethane (DCM). Collect the lower organic phase.

[8]

Dry the organic phase by passing it through anhydrous sodium sulfate.

Concentrate the extract to dryness using a rotary evaporator at 30°C.[8]

3. Extract Clean-up (GPC):

Reconstitute the dried extract in 10 mL of cyclohexane:ethyl acetate (1:1 v/v).[8]

Inject the reconstituted extract onto the GPC system to separate Tolclofos-methyl from co-

extracted matrix components.

Collect the fraction containing Tolclofos-methyl.

Evaporate the collected fraction to dryness at 30°C and reconstitute in 5 mL of toluene for

GC/MS analysis.[8]

4. Quantification by GC/MS:

GC Conditions (Example):

Column: DB-5MS (30 m x 0.25 mm, 0.25 µm)[10]

Oven Program: Start at 100°C for 1 minute, ramp at 15°C/minute to 250°C, and hold for 3

minutes.[8]

MS Conditions:
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Mode: Electron Impact (EI)

Monitored Ions: Monitor a quantitative ion (e.g., m/z 301→265) and at least one

confirmatory ion (e.g., m/z 301→267).[10]

Inject the prepared sample extract and a series of calibration standards.

Quantify the Tolclofos-methyl concentration in the sample by comparing its peak area to

the calibration curve generated from the standards.
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Workflow for Tolclofos-methyl Residue Analysis in Soil

1. Sample Extraction

2. Extract Clean-up

3. Quantification

50g Soil Sample

Add Acetone/Water
& Shake

Filter Extract

Partition with DCM

Rotary Evaporate
to Dryness

Reconstitute in
Cyclohexane:EtOAc

Gel Permeation
Chromatography (GPC)

Collect Analyte Fraction

Evaporate & Reconstitute
in Toluene

Inject into GC/MS

Quantify vs.
Calibration Curve

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for In-Vitro Fungicide Efficacy Screening
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Mode of Action: Inhibition of Phospholipid Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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